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Compound of Interest

Compound Name:
(1-Methylazetidin-3-

yl)methanamine

Cat. No.: B156665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of (1-Methylazetidin-3-yl)methanamine. The information is intended to guide

laboratory personnel in minimizing risks and ensuring the integrity of the compound.

Introduction
(1-Methylazetidin-3-yl)methanamine is a cyclic amine containing a strained azetidine ring, a

structural motif of increasing interest in medicinal chemistry due to its unique conformational

properties.[1][2][3] As with many reactive small molecules, particularly amines, proper handling

and storage procedures are critical to ensure the safety of laboratory personnel and to maintain

the chemical's purity and stability. The chemical, physical, and toxicological properties of this

specific compound have not been thoroughly investigated, warranting a cautious approach.[4]

Physicochemical and Hazard Data
A summary of the known quantitative data for (1-Methylazetidin-3-yl)methanamine is

presented in the table below. This information has been compiled from available Safety Data

Sheets (SDS).
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Property Value Reference

Chemical Name
(1-Methylazetidin-3-

yl)methanamine
[4]

CAS Number 1359656-98-6 [4][5]

Molecular Formula C5H12N2 [4][5]

Molecular Weight 100.16 g/mol [4]

Purity ≥97% [5]

GHS Classification
Skin corrosion/irritation

(Category 1A, 1B, 1C), H314
[4]

Signal Word Danger [4]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[4]

UN Number 2735 [4]

Transport Hazard Class 8 (Corrosive) [4]

Packaging Group III [4]

Health and Safety Information
3.1. GHS Hazard Statements

(1-Methylazetidin-3-yl)methanamine is classified as a corrosive material that causes severe

skin burns and eye damage.[4]

3.2. First Aid Measures

Immediate medical attention is required in case of exposure.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[4]
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Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes. Consult a physician.[4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and

upper eyelids occasionally. Get medical attention immediately.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[4]

3.3. Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling (1-
Methylazetidin-3-yl)methanamine:

Eye/Face Protection: Use chemical safety goggles and a face shield.[4]

Skin Protection: Handle with compatible chemical-resistant gloves. Wear protective clothing,

such as a lab coat.[4]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if working outside of a fume hood or if ventilation is inadequate.

Experimental Protocols
4.1. Protocol for Receiving and Storing (1-Methylazetidin-3-yl)methanamine

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the compound name and CAS number on the label match the order

details.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[6] The recommended storage temperature is 2-

8°C.[4] Keep the container tightly closed.

4.2. General Protocol for Handling and Use in a Reaction
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This protocol provides a general workflow for using (1-Methylazetidin-3-yl)methanamine in a

chemical synthesis.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Have all necessary PPE readily available and properly worn.

Prepare all required reagents and solvents.

Have a quench solution and waste container ready.

Dispensing the Reagent:

Allow the container of (1-Methylazetidin-3-yl)methanamine to equilibrate to room

temperature before opening to prevent moisture condensation.

Carefully open the container inside the fume hood.

Using a clean, dry syringe or pipette, dispense the required amount of the amine.

Immediately reseal the container.

Reaction Setup:

Add the amine to the reaction vessel under an inert atmosphere (e.g., nitrogen or argon) if

the reaction is sensitive to air or moisture.

Proceed with the chemical reaction according to the specific experimental procedure.

Work-up and Purification:

Follow standard laboratory procedures for reaction work-up and purification, keeping in

mind the corrosive nature of the starting material.

Decontamination and Waste Disposal:
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Decontaminate all glassware and equipment that came into contact with the amine using

an appropriate method.

Dispose of all waste, including unused reagent, reaction byproducts, and contaminated

materials, in a designated and properly labeled hazardous waste container.[4]

Visualizations
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Compound Received

Check SDS for Recommended
Storage Temperature

Store at 2-8°C

 2-8°C Recommended

Check for Incompatible
Materials

Store Separately

 Incompatibles Present

Final Storage Location:
Cool, Dry, Well-Ventilated

 No Incompatibles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylazetidin-3-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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